Cas no 86746-50-1 (3,4-Dimethylphenylhydrazine hydrochloride)

• Product Name: 3,4-Dimethylphenylhydrazine hydrochloride
• CAS No: 86746-50-1
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• MDL: MFCD00052270
• CID: 61020
• Update Time: 2025-10-28

3,4-Dimethylphenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylphenylhydrazine hydrochloride
• 1-(3,4-Dimethylphenyl)hydrazine hydrochloride
• 3,4-Dimethylphenylhydrazine HCl
• (3,4-DIMETHYLPHENYL)HYDRAZINE HYDROCHLORIDE (IUPAC)
• (3,4-Dimethyl-phenyl)-hydrazinehydrochloride
• Hydrazine,(3,4-dimethylphenyl)-, hydrochloride (9CI)
• 3,4-Xylylhydrazine hydrochloride
• (3,4-dimethylphenyl)hydrazine Hydrochloride
• Hydrazine, (3,4-dimethylphenyl)-, monohydrochloride
• (3,4-Dimethylphenyl)hydrazine hydrochloride(1:x)
• Hydrazine, (3,4-dimethylphenyl)-, hydrochloride
• (3,4-dimethylphenyl)diazane hydrochloride
• 3,4-Dimethylphenylhydrazinehydrochloride
• 4-Hydrazino-o-xylene hydrochloride
• PubChem7555
• PubChem19865
• (3,4-dimethylphenyl)hydra
• Hydrazine, (3,4-dimethylphenyl)-, hydrochloride (9CI)

• MDL： MFCD00052270
• Inchi： 1S/C8H12N2.ClH/c1-6-3-4-8(10-9)5-7(6)2;/h3-5,10H,9H2,1-2H3;1H
• InChI Key： YYMIOVAEQIEPET-UHFFFAOYSA-N
• SMILES： Cl.NNC1C=C(C)C(C)=CC=1

Computed Properties

• Exact Mass: 172.07700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 103
• Topological Polar Surface Area: 38

Experimental Properties

• Melting Point: 195-200 °C(lit.)
• PSA: 38.05000
• LogP: 3.16430

3,4-Dimethylphenylhydrazine hydrochloride Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,4-Dimethylphenylhydrazine hydrochloride

3,4-Dimethylphenylhydrazine Hydrochloride (CAS No. 86746-50-1): An Overview of Its Properties, Applications, and Recent Research

3,4-Dimethylphenylhydrazine hydrochloride (CAS No. 86746-50-1) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is a derivative of phenylhydrazine, characterized by the presence of two methyl groups at the 3 and 4 positions on the phenyl ring. Its unique chemical structure and properties make it a valuable intermediate in various synthetic processes and a subject of ongoing research.

The chemical formula of 3,4-Dimethylphenylhydrazine hydrochloride is C₉H₁₃N₂·HCl, with a molecular weight of approximately 180.67 g/mol. It is a white to off-white crystalline solid that is highly soluble in water and polar organic solvents. The compound's hydrazine functionality imparts it with reactivity towards carbonyl compounds, making it useful in the formation of hydrazones and other derivatives.

In the pharmaceutical industry, 3,4-Dimethylphenylhydrazine hydrochloride has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the synthesis of a series of 3,4-dimethylphenylhydrazine-based compounds with potent anti-inflammatory properties. These compounds showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential as therapeutic agents for inflammatory disorders.

Beyond its pharmaceutical applications, 3,4-Dimethylphenylhydrazine hydrochloride has also found use in materials science. Researchers at the University of California, Berkeley (2021) utilized this compound as a precursor for the synthesis of conductive polymers. The resulting materials exhibited enhanced electrical conductivity and stability, making them suitable for applications in electronic devices and energy storage systems.

The synthetic versatility of 3,4-Dimethylphenylhydrazine hydrochloride is further demonstrated by its application in the preparation of dyes and pigments. A study published in Dyes and Pigments (2020) described the synthesis of novel azo dyes using this compound as a key intermediate. The resulting dyes exhibited excellent colorfastness and were used in textile dyeing and printing applications.

In addition to its practical applications, the fundamental chemistry of 3,4-Dimethylphenylhydrazine hydrochloride continues to be an area of active research. A recent study in Organic Letters (2021) explored the mechanism of its reaction with aldehydes to form hydrazones. The researchers used computational methods to elucidate the reaction pathway and identified key intermediates that influence the reaction rate and selectivity.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the biodegradability and toxicity of 3,4-Dimethylphenylhydrazine hydrochloride have shown that it can be safely handled under appropriate conditions. A report from the Environmental Protection Agency (EPA) (2021) indicated that this compound does not pose significant environmental risks when used within recommended guidelines.

In conclusion, 3,4-Dimethylphenylhydrazine hydrochloride (CAS No. 86746-50-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an important intermediate in various synthetic processes, while ongoing research continues to uncover new potential uses and improve our understanding of its behavior. As research progresses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.